Cas no 145980-57-0 (Benzenesulfonyl chloride, 2-methyl-6-(trifluoromethyl)-)

• Product Name: Benzenesulfonyl chloride, 2-methyl-6-(trifluoromethyl)-
• CAS No: 145980-57-0
• MF: C₈H₆ClF₃O₂S
• MW: 258.645250797272
• CID: 3761907
• PubChem ID: 11032589
• Update Time: 2025-04-22

Benzenesulfonyl chloride, 2-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-methyl-6-(trifluoromethyl)-
• 145980-57-0
• SCHEMBL8409006
• 2-trifluoromethyl-6-methylbenzenesulfonyl chloride
• 971-879-4
• 2-Methyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride
• 2-methyl-6-(trifluoromethyl)benzenesulfonyl Chloride

• Inchi： 1S/C8H6ClF3O2S/c1-5-3-2-4-6(8(10,11)12)7(5)15(9,13)14/h2-4H,1H3
• InChI Key： USXDBBPLCADZBO-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(C(F)(F)F)C=CC=C1C

Computed Properties

• Exact Mass: 257.9729128Da
• Monoisotopic Mass: 257.9729128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų